Cas no 941876-71-7 (N-(2-ethoxyphenyl)-2-({1-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-({1-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide
• CAS No: 941876-71-7
• MF: C₁₈H₁₆F₃N₅O₂S
• MW: 423.412152290344
• CID: 5448330
• PubChem ID: 16956059
• Update Time: 2025-08-04

N-(2-ethoxyphenyl)-2-({1-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024479635
• N-(2-ethoxyphenyl)-2-({1-[2-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide
• F3040-3409
• N-(2-ethoxyphenyl)-2-((1-(2-(trifluoromethyl)phenyl)-1H-tetrazol-5-yl)thio)acetamide
• VU0507826-1
• 941876-71-7
• N-(2-ethoxyphenyl)-2-[1-[2-(trifluoromethyl)phenyl]tetrazol-5-yl]sulfanylacetamide
• N-(2-ethoxyphenyl)-2-({1-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide

• Inchi： 1S/C18H16F3N5O2S/c1-2-28-15-10-6-4-8-13(15)22-16(27)11-29-17-23-24-25-26(17)14-9-5-3-7-12(14)18(19,20)21/h3-10H,2,11H2,1H3,(H,22,27)
• InChI Key： OMZGSZNEDDCFNY-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1OCC)=O)C1=NN=NN1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 423.09768043g/mol
• Monoisotopic Mass: 423.09768043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 107Ų

Additional information on N-(2-ethoxyphenyl)-2-({1-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide

N-(2-Ethoxyphenyl)-2-{[1-(2-trifluoromethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide: A Comprehensive Overview

N-(2-Ethoxyphenyl)-2-{[1-(2-trifluoromethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide (CAS No. 941876-71-7) is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a tetrazole ring system and a sulfanyl group, making it a subject of interest for researchers exploring novel chemical entities for therapeutic and industrial purposes.

The tetrazole moiety in this compound is a five-membered aromatic ring containing four nitrogen atoms and one carbon atom. This structural feature contributes to the compound's stability and reactivity, making it a valuable component in the synthesis of various bioactive molecules. Recent studies have highlighted the potential of tetrazole-containing compounds in drug design, particularly in the development of anti-inflammatory and anticancer agents. The presence of the trifluoromethyl group further enhances the compound's electronic properties, making it a promising candidate for modulating pharmacokinetic profiles in drug delivery systems.

The sulfanyl group attached to the tetrazole ring introduces additional functional diversity to the molecule. Sulfur-based functional groups are known for their ability to participate in various chemical reactions, including nucleophilic substitutions and redox processes. This makes N-(2-Ethoxyphenyl)-2-{[1-(2-trifluoromethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide a versatile building block for constructing more complex structures with tailored properties. Recent advancements in sulfur chemistry have opened new avenues for exploring its role in catalysis and materials synthesis.

The ethoxyphenyl substituent on the acetamide portion of the molecule adds another layer of complexity to its structure. Ethers are commonly used in organic synthesis due to their stability and ability to modulate physical properties such as solubility and lipophilicity. In this compound, the ethoxy group may play a critical role in enhancing its bioavailability when used as a drug candidate. Researchers have recently explored similar ether-containing compounds for their potential in targeting specific biological pathways associated with neurodegenerative diseases.

From a synthetic perspective, N-(2-Ethoxyphenyl)-2-{[1-(2-trifluoromethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide can be synthesized through a combination of coupling reactions and ring-forming processes. The synthesis typically involves the preparation of intermediate tetrazole derivatives followed by their reaction with appropriate thiolating agents to introduce the sulfanyl group. Recent optimizations in these reaction sequences have led to higher yields and improved purity levels, making this compound more accessible for large-scale production.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead molecule for developing novel antibiotics due to its ability to inhibit bacterial growth through unique mechanisms. Additionally, its tetrazole core has been implicated in metalloenzyme inhibition studies, suggesting its potential role in treating conditions associated with abnormal enzyme activity.

From an environmental standpoint, N-(2-Ethoxyphenyl)-2-{[1-(2-trifluoromethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide exhibits moderate biodegradability under aerobic conditions. This characteristic aligns with current sustainability trends in chemical manufacturing by minimizing its ecological footprint during industrial processes.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties and reactivity of this compound at an unprecedented level of detail. These studies have provided valuable insights into its interaction with biological targets and its potential for further modification to enhance therapeutic efficacy.

In conclusion,N-(2-Ethoxyphenyl)-2-{[1-(2-trifluoromethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide (CAS No. 941876-71-7) stands as a testament to the intricate relationship between chemical structure and functionality. Its unique combination of structural features positions it as a valuable tool for advancing research across multiple disciplines while adhering to modern standards of safety and environmental responsibility.